Cas no 919118-72-2 (Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-)
919118-72-2 structure
Product Name:Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
CAS No:919118-72-2
MF:C13H10ClNO3
MW:263.676402568817
CID:765599
PubChem ID:66755337
Update Time:2025-04-19
Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro-
- 2-(4-chlorophenoxy)-4-methyl-1-nitrobenzene
- 919118-72-2
- UMMWOEBAHMGFEH-UHFFFAOYSA-N
- SCHEMBL641434
- DTXSID00735704
-
- Inchi: 1S/C13H10ClNO3/c1-9-2-7-12(15(16)17)13(8-9)18-11-5-3-10(14)4-6-11/h2-8H,1H3
- InChI Key: UMMWOEBAHMGFEH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC1C=C(C)C=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.0349209g/mol
- Monoisotopic Mass: 263.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Benzene, 2-(4-chlorophenoxy)-4-methyl-1-nitro- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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